N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine

• IUPAC Name: 3-[[4-(1,3-benzoxazol-2-yl)piperidine-1-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C16H19N3O4/c20-14(21)5-8-17-16(22)19-9-6-11(7-10-19)15-18-12-3-1-2-4-13(12)23-15/h1-4,11H,5-10H2,(H,17,22)(H,20,21)
• InChI Key: QPLMKNYEQJQHMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3O2)C(=O)NCCC(=O)O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine, also known as BAPNA, is a synthetic compound that has been widely used in scientific research. This compound is a substrate for various enzymes, including chymotrypsin and trypsin, and is commonly used in biochemical assays to measure enzyme activity.

Mechanism of Action

N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is a peptide substrate that is cleaved by chymotrypsin and trypsin through hydrolysis of the peptide bond between the carbonyl group of the alanine residue and the nitrogen atom of the piperidine ring. The cleavage of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine results in the release of the yellow-colored 2-aminobenzoxazole, which can be measured spectrophotometrically.
Biochemical and Physiological Effects:
N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine has been shown to have no significant physiological effects on humans or animals. However, it is an important tool for studying the biochemical effects of various enzymes and compounds. N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine has been used to identify inhibitors of chymotrypsin and trypsin, which are potential drug candidates for treating various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine in lab experiments is its high purity and stability. N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is also relatively inexpensive and easy to use. However, one of the limitations of using N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is that it is only a substrate for chymotrypsin and trypsin, which limits its use in studying other enzymes. Additionally, N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is not a physiological substrate, which means that the results obtained from N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine assays may not directly translate to in vivo conditions.

Future Directions

There are several future directions for the use of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine in scientific research. One potential direction is the development of new substrates that can be used to study other enzymes. Another direction is the use of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine in drug discovery, where it can be used to identify new inhibitors of chymotrypsin and trypsin. Additionally, N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine can be used in protein structure analysis to study the conformational changes that occur during enzyme-substrate interactions.
Conclusion:
In conclusion, N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is a synthetic compound that has been widely used in scientific research. N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is a substrate for chymotrypsin and trypsin, and is commonly used in biochemical assays to measure enzyme activity. N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine has several advantages, including its high purity and stability, and is an important tool for studying the biochemical effects of various enzymes and compounds. There are several future directions for the use of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine in scientific research, including the development of new substrates and the use of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine in drug discovery and protein structure analysis.

Scientific Research Applications

N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine has been used in various scientific research applications, including enzyme kinetics, drug discovery, and protein structure analysis. N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine is commonly used as a substrate for chymotrypsin and trypsin, which are digestive enzymes that break down proteins. By measuring the rate of N-{[4-(1,3-benzoxazol-2-yl)-1-piperidinyl]carbonyl}-beta-alanine hydrolysis by these enzymes, researchers can determine the enzyme activity and inhibition kinetics of various compounds.